Cas no 1781898-78-9 (3-2-fluoro-4-(trifluoromethyl)phenylbutanoic acid)

• Product Name: 3-2-fluoro-4-(trifluoromethyl)phenylbutanoic acid
• CAS No: 1781898-78-9
• MF: C₁₁H₁₀F₄O₂
• MW: 250.189517498016
• CID: 6028755
• PubChem ID: 84059987
• Update Time: 2025-10-28

3-2-fluoro-4-(trifluoromethyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-fluoro-4-(trifluoromethyl)phenylbutanoic acid
• EN300-1946286
• 3-[2-fluoro-4-(trifluoromethyl)phenyl]butanoic acid
• 1781898-78-9

• Inchi： 1S/C11H10F4O2/c1-6(4-10(16)17)8-3-2-7(5-9(8)12)11(13,14)15/h2-3,5-6H,4H2,1H3,(H,16,17)
• InChI Key： VFTUBDTUVRBMMK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C(C)CC(=O)O

Computed Properties

• Exact Mass: 250.06169221g/mol
• Monoisotopic Mass: 250.06169221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-2-fluoro-4-(trifluoromethyl)phenylbutanoic acid

3-2-Fluoro-4-(Trifluoromethyl)Phenylbutanoic Acid: A Comprehensive Overview

The compound with CAS No. 1781898-78-9, known as 3-2-fluoro-4-(trifluoromethyl)phenylbutanoic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound is a derivative of phenylbutanoic acid, with specific fluorinated substituents that enhance its stability, reactivity, and bioavailability. Recent studies have highlighted its role in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

3-2-fluoro-4-(trifluoromethyl)phenylbutanoic acid exhibits a complex molecular structure that combines the aromaticity of the phenyl ring with the functionality of the butanoic acid group. The presence of fluorine atoms at the 2-position of the phenyl ring and a trifluoromethyl group at the 4-position introduces significant electronic effects. These substituents not only influence the compound's physical properties but also play a crucial role in its reactivity and biological activity. Recent research has demonstrated that these fluorinated groups can enhance the compound's ability to act as a ligand in metalloenzyme inhibition, making it a promising candidate for drug development.

The synthesis of 3-2-fluoro-4-(trifluoromethyl)phenylbutanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the fluorination of aromatic rings, which is achieved through electrophilic substitution or nucleophilic aromatic substitution, depending on the specific conditions. The introduction of the trifluoromethyl group is typically carried out using triflic anhydride or other fluorinating agents under controlled conditions. The final step involves the coupling of the substituted phenyl ring with a butanoic acid moiety, often facilitated by coupling reagents such as HATU or EDCI.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of 3-2-fluoro-4-(trifluoromethyl)phenylbutanoic acid with unprecedented accuracy. These studies have revealed that the compound exhibits a high degree of planarity in its molecular structure, which enhances its ability to interact with biological targets. Furthermore, the presence of multiple electronegative fluorine atoms significantly lowers the compound's lipophilicity, making it more suitable for oral administration in drug delivery systems.

In terms of applications, 3-2-fluoro-4-(trifluoromethyl)phenylbutanoic acid has shown promise in several therapeutic areas. For instance, recent studies have demonstrated its potential as an inhibitor of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and cancer progression. The compound's ability to selectively inhibit HDACs without affecting other histone-modifying enzymes makes it a valuable tool in anticancer drug discovery.

Beyond pharmaceutical applications, 3-2-fluoro-4-(trifluoromethyl)phenylbutanoic acid has also been explored for its role in agrochemicals. Its ability to act as a herbicide or fungicide has been tested in various crop systems, with encouraging results reported in recent field trials. The compound's high stability under environmental conditions and low toxicity to non-target organisms make it an attractive candidate for sustainable agriculture practices.

From a materials science perspective, 3-2-fluoro-4-(trifluoromethyl)phenylbutanoic acid has been utilized as a precursor for synthesizing advanced polymers and coatings. Its unique combination of aromaticity and carboxylic acid functionality allows for easy incorporation into polymer networks, resulting in materials with enhanced mechanical strength and thermal stability. Recent research has focused on using this compound to develop self-healing polymers for aerospace applications.

Despite its numerous advantages, 3-2-fluoro-4-(trifluoromethyl)phenylbutanoic acid also presents certain challenges that require further investigation. For instance, its synthesis involves multiple steps that can be time-consuming and costly. Researchers are currently exploring alternative synthetic pathways that could streamline production while maintaining product quality.

In conclusion, 3-2-fluoro-4-(trifluoromethyl)phenylbutanoic acid is a versatile compound with significant potential across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in future innovations. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.